3-chloro-7-nitro-1H-indole
Cat. No. B063278
M. Wt: 196.59 g/mol
InChI Key: QDGYVAQMPDTWIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07834049B2
Procedure details
1.076 g (6.64 mmol) of 7-nitro-1H-indole was dissolved in 30 ml of acetonitrile, and 920 mg (6.89 mmol) of N-chlorosuccinimide was added thereto. After stirring at room temperature for 36 hours, an aqueous saturated sodium bicarbonate was added thereto. The precipitates were collected by filtration and washed with water, to give 1.2 g of 3-chloro-7-nitro-1H-indole. 863 mg (4.39 mmol) of the powder was suspended in 10 ml of ethanol, and 4.95 g (21.9 mmol) of stannous chloride.dihydrate and 100 μl of concentrated hydrochloric acid were added thereto. After heating under reflux for 30 minutes, an aqueous saturated sodium bicarbonate was added thereto and the insoluble matters were filtered off. After extracting by adding ethyl acetate thereto, the extract was dried over magnesium sulfate and concentrated. The residue was purified by silica gel column chromatography, to give 490 mg of the title compound.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[CH:6][CH:7]=[C:8]2[C:12]=1[NH:11][CH:10]=[CH:9]2)([O-:3])=[O:2].[Cl:13]N1C(=O)CCC1=O.C(=O)(O)[O-].[Na+]>C(#N)C>[Cl:13][C:9]1[C:8]2[C:12](=[C:4]([N+:1]([O-:3])=[O:2])[CH:5]=[CH:6][CH:7]=2)[NH:11][CH:10]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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1.076 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=CC=C2C=CNC12
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(C)#N
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Step Two
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Name
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Quantity
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920 mg
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Type
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reactant
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Smiles
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ClN1C(CCC1=O)=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring at room temperature for 36 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The precipitates were collected by filtration
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WASH
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Type
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WASH
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Details
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washed with water
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Outcomes
Product
Details
Reaction Time |
36 h |
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Name
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Type
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product
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Smiles
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ClC1=CNC2=C(C=CC=C12)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 91.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
